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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in-

situ observation of non-metallic inclusion modification in steel using calcium silicon (CaSi).

Understanding and controlling these inclusions are critical for enhancing the mechanical

properties and performance of steel products.

Introduction
Non-metallic inclusions, such as alumina (Al₂O₃) and spinel (MgO·Al₂O₃), are inherent in

steelmaking and can be detrimental to the final product's quality, affecting properties like

toughness and fatigue life. Calcium treatment, typically through the addition of calcium silicon,

is a widely used technique to modify these harmful, solid inclusions into less detrimental, liquid

calcium aluminates at steelmaking temperatures. This modification improves the steel's

castability and overall cleanliness. In-situ observation techniques are crucial for understanding

the kinetics and mechanisms of this transformation, providing real-time insights into the

morphological and compositional changes of inclusions.

Mechanism of Inclusion Modification
The addition of calcium silicon to molten steel initiates a series of reactions aimed at

modifying existing oxide inclusions. The primary goal is to transform hard, high-melting-point
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inclusions like alumina into softer, lower-melting-point calcium aluminates.

The modification process generally follows a sequence of transformations with increasing

calcium content. Solid Al₂O₃ inclusions are modified to various calcium aluminates, with the

ultimate goal of forming liquid phases at steelmaking temperatures.[1][2] The modification

pathway can be summarized as follows:

Al₂O₃ (solid) → CaO·6Al₂O₃ (solid) → CaO·2Al₂O₃ (solid) → Liquid Calcium Aluminate → CaO

(solid) + CaS (solid) (with excessive calcium)[1]

The presence of sulfur in the steel can lead to the formation of a transient CaS layer on the

alumina inclusion, which then reacts with the alumina core to form calcium aluminate.[3][4]

Experimental Protocols
Sample Preparation and Calcium Treatment
Objective: To prepare steel samples with alumina inclusions and observe their modification

upon calcium silicon addition.

Materials:

High-purity iron

Aluminum (Al) deoxidizer

Calcium-silicon (Ca-Si) alloy

High-purity argon gas

Magnesia (MgO) or Alumina (Al₂O₃) crucible

Equipment:

High-frequency induction furnace or resistance furnace

Temperature control system (e.g., thermocouple)

Quartz tube for controlled atmosphere
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Suction sampling device (e.g., quartz tubes)

Protocol:

Melt Preparation:

1. Place high-purity iron in a crucible within the furnace.

2. Heat the furnace to the target temperature (e.g., 1873 K) under a protective argon

atmosphere to prevent oxidation.

3. Once the iron is molten, add a predetermined amount of aluminum to deoxidize the steel

and form alumina inclusions. Allow the melt to homogenize.

Initial Sampling:

1. Before calcium treatment, take an initial sample of the molten steel using a suction

sampler. This sample will serve as the baseline for inclusion analysis.

Calcium Silicon Addition:

1. Introduce a specific amount of Ca-Si alloy into the molten steel. The amount should be

calculated to achieve the desired calcium concentration for inclusion modification.

Timed Sampling:

1. After the Ca-Si addition, take samples at specific time intervals (e.g., 1, 5, 10, 20, and 30

minutes) to track the transient evolution of the inclusions.[4]

Sample Quenching:

1. Rapidly quench the collected samples in water or brine to preserve the morphology and

composition of the inclusions at the time of sampling.

In-situ Observation using High-Temperature Confocal
Scanning Laser Microscopy (HT-CSLM)
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Objective: To directly observe the interaction, agglomeration, and dissolution of inclusions at

the molten steel surface or steel-slag interface in real-time.[5][6]

Equipment:

High-Temperature Confocal Scanning Laser Microscope (HT-CSLM)

Crucibles (e.g., Alumina, MgO)

High-purity argon gas

Protocol:

Sample Placement: Place a small piece of the prepared steel sample into the crucible within

the HT-CSLM heating chamber.

Atmosphere Control: Purge the chamber with high-purity argon gas to prevent oxidation

during heating.

Heating and Melting: Heat the sample to the desired observation temperature above its

melting point. The CSLM allows for direct observation of the sample surface as it melts.

In-situ Observation:

1. Focus the laser on the surface of the molten steel to observe the behavior of inclusions.

2. Record video and capture images of inclusion movement, collision, agglomeration, and

interaction with the surrounding melt or a slag phase if introduced.

Calcium Addition (if applicable): Some advanced setups may allow for the controlled addition

of modifying agents like CaSi during observation.

Cooling and Solidification: The cooling process can also be observed to study the

precipitation of new inclusions during solidification.

Post-mortem Analysis using SEM-EDS
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Objective: To characterize the morphology, size, and composition of inclusions in the quenched

samples.

Equipment:

Scanning Electron Microscope (SEM)

Energy Dispersive X-ray Spectrometer (EDS)

Sample mounting and polishing equipment

Protocol:

Sample Preparation:

1. Mount the quenched steel samples in a conductive resin.

2. Grind and polish the mounted samples to a mirror finish to expose the inclusions.

SEM Imaging:

1. Place the polished sample in the SEM chamber.

2. Use backscattered electron (BSE) mode to locate inclusions, which typically appear as

darker or lighter phases against the steel matrix.

3. Capture high-resolution images of the inclusions to analyze their morphology and size.

EDS Analysis:

1. Perform EDS analysis on the identified inclusions to determine their elemental

composition. This will reveal the transformation from alumina to calcium aluminates.

2. Generate elemental maps to visualize the distribution of elements like Al, Ca, O, Mg, and

S within the inclusions.[3]

Data Presentation
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The quantitative data obtained from the experimental procedures should be summarized for

clear comparison.

Table 1: Evolution of Inclusion Composition with Time after Calcium Treatment

Time (minutes)
Average CaO
content (wt%)

Average Al₂O₃
content (wt%)

Average CaS
content (wt%)

Predominant
Inclusion
Phase

0 (Before Ca) 0 ~100 0 Al₂O₃

1 10-20 80-90 0-5

Al₂O₃ with CaS

layer/incipient

CaO·Al₂O₃

5 30-40 60-70 <5

CaO·2Al₂O₃,

Liquid Calcium

Aluminate

10 45-55 45-55 <2
Liquid Calcium

Aluminate

20 50-60 40-50 <1
Liquid Calcium

Aluminate

30 50-60 40-50 <1

Stable Liquid

Calcium

Aluminate

Note: The values in this table are illustrative and will vary based on specific experimental

conditions such as steel composition, temperature, and the amount of CaSi added.

Table 2: Morphological Changes of Inclusions
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Time (minutes)
Predominant
Morphology

Average Size (µm)
Aspect Ratio
(Length/Width)

0 (Before Ca) Irregular, Clustered 5-15 > 2

1
Irregular with

spherical outer layer
5-15 ~1.5-2

5 Mostly spherical 3-10 ~1.2-1.5

10 Spherical 2-8 ~1.0-1.2

20 Spherical 2-8 ~1.0

30 Spherical 2-8 ~1.0

Visualizations
Experimental Workflow
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Caption: Workflow for in-situ observation of inclusion modification.
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Caption: Transformation pathway of alumina inclusions during calcium treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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